4-(2-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one

• IUPAC Name: 4-(2-hydroxyethyl)-1,4-benzoxazin-3-one
• InChI: InChI=1S/C10H11NO3/c12-6-5-11-8-3-1-2-4-9(8)14-7-10(11)13/h1-4,12H,5-7H2
• InChI Key: NNYIPVLLUOYQQC-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=CC=CC=C2O1)CCO
• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol

Description

The compound seems to be related to a group of organic compounds known as 4,5-disubstituted thiazoles. These are compounds containing a thiazole ring substituted at positions 4 and 5.

Synthesis Analysis

The synthesis of similar compounds often involves the use of acrylate monomers, which usually comprise of esters which contains vinyl groups. For example, the synthesis of 4-((2-hydroxyethyl)(methyl)amino)benzaldehyde involves a mixture of 4-Fluorobenzaldehyde, N-methylethanolamine and K2CO3.

Molecular Structure Analysis

The molecular structure of similar compounds is characterized by a high molecular weight with physical and chemical properties that depend on the lateral substituents of the polymeric chains.

Chemical Reactions Analysis

In a study involving a similar compound, a stock solution of AAm and MBAAm in 4-(2-hydroxyethyl) piperazine-1-ethane sulfonic acid (HEPES) was prepared, followed by mixing N-(3-dimethyl aminopropyl acrylamide) (DMAPAAm) and N, N, N ′, N ′-tetramethylethylenediamine (TEMED) with the solution.

Physical And Chemical Properties Analysis

Compounds in this class are known for their good impact toughness and resistance to breakage, transparency, elasticity, fairly good heat and oil resistance. They also have the capacity to endure a temperature of 170–180°C when they are in oil, exposed to dry heat or non-surfactant suspending agents that have anti-static binding abilities and film-forming.

Scientific Research Applications

Pharmaceutical Synthesis

. Its role in drug development is crucial due to its chemical properties that allow for the creation of a variety of pharmacologically active molecules.

Organic Chemical Synthesis

. Its versatility in reactions contributes to the synthesis of diverse organic molecules.

Solubility Enhancement

. This property is particularly beneficial in the formulation of drugs and other chemical agents.

Aminoalcohol Class Applications

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Safety and Hazards

Safety data sheets for similar compounds suggest avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment and ensuring adequate ventilation is recommended.

Future Directions

Research on similar compounds is being accelerated exponentially around the world, with new and creative approaches being developed to broaden the scope of their initiations, morphologies, and applications. They hold great promise for large-scale production, not only because of their efficient process for producing nano/micro-particles with high solid content, but also thanks to the facile control over the particle size and morphology.